N-(sec-butyl)-5-fluoro-2-methoxybenzenesulfonamide

• IUPAC Name: N-butan-2-yl-5-fluoro-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C11H16FNO3S/c1-4-8(2)13-17(14,15)11-7-9(12)5-6-10(11)16-3/h5-8,13H,4H2,1-3H3
• InChI Key: HZYRWNNYZARSQO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NS(=O)(=O)C1=C(C=CC(=C1)F)OC
• Molecular Formula: C11H16FNO3S
• Molecular Weight: 261.32 g/mol

Description

Synthesis Analysis

The synthesis of sulfonamides like N-(sec-butyl)-5-fluoro-2-methoxybenzenesulfonamide typically involves the reaction of an appropriate amine with a sulfonyl chloride in an aqueous solution, often facilitated by a base such as sodium carbonate. For example, in the synthesis of related sulfonamide derivatives, an initial compound is reacted with a sulfonyl chloride to yield the sulfonamide product, which can then undergo further reactions with various alkyl or aralkyl halides to produce a series of new sulfonamide derivatives (Abbasi et al., 2018).

Molecular Structure Analysis

The molecular structure of sulfonamides, including N-(sec-butyl)-5-fluoro-2-methoxybenzenesulfonamide, can be explored through crystallography and spectroscopic methods. Studies on similar compounds have shown that the crystal structure can reveal details about the arrangement of molecules and the types of interactions that stabilize the structure, such as hydrogen bonding and π-π interactions (Rodrigues et al., 2015).

Chemical Reactions and Properties

Sulfonamides, including N-(sec-butyl)-5-fluoro-2-methoxybenzenesulfonamide, participate in a variety of chemical reactions. Electrophilic fluorination is a notable reaction where a fluorinating agent is used to introduce a fluorine atom into the molecule, enhancing its reactivity and potentially its biological activity. For instance, N-fluoro derivatives have been used as electrophilic fluorinating agents in enantioselective fluorination reactions, highlighting the versatility of sulfonamide chemistry in synthesizing fluorinated compounds (Yasui et al., 2011).